Cas no 1176042-51-5 (1-(2-bromophenyl)cyclopentan-1-amine)

• Product Name: 1-(2-bromophenyl)cyclopentan-1-amine
• CAS No: 1176042-51-5
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD09910050
• CID: 2193869
• PubChem ID: 52983702
• Update Time: 2025-05-24

1-(2-bromophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)cyclopentanamine
• 1-(2-bromophenyl)cyclopentan-1-amine
• SY225685

• MDL： MFCD09910050
• Inchi： 1S/C11H14BrN/c12-10-6-2-1-5-9(10)11(13)7-3-4-8-11/h1-2,5-6H,3-4,7-8,13H2
• InChI Key： BJKHIOWMERKSSJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 308.5±35.0 °C at 760 mmHg
• Flash Point: 140.4±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-bromophenyl)cyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2-bromophenyl)cyclopentan-1-amine

1-(2-Bromophenyl)cyclopentan-1-amine: A Comprehensive Overview

1-(2-Bromophenyl)cyclopentan-1-amine (CAS No. 1176042-51-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclopentane ring substituted with an amine group and a 2-bromophenyl moiety, which imparts it with distinct chemical and biological activities.

The synthesis of 1-(2-bromophenyl)cyclopentan-1-amine typically involves multistep reactions, including the formation of the cyclopentane ring and the subsequent introduction of the bromophenyl and amine functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it increasingly accessible for both academic research and industrial applications.

In terms of its chemical properties, 1-(2-bromophenyl)cyclopentan-1-amine exhibits notable solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been extensively studied, with findings indicating that it remains stable at room temperature but may degrade under strong acidic or basic conditions. These properties make it suitable for use in a wide range of chemical reactions and analytical techniques.

The biological activity of 1-(2-bromophenyl)cyclopentan-1-amine has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest potential therapeutic applications in the treatment of inflammatory diseases and chronic pain conditions.

Beyond its anti-inflammatory effects, 1-(2-bromophenyl)cyclopentan-1-amine has also demonstrated neuroprotective properties. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the enhancement of neurotrophic factor signaling.

In the realm of drug discovery, 1-(2-bromophenyl)cyclopentan-1-amine has been explored as a lead compound for the development of novel therapeutic agents. Its unique structure provides a scaffold for further chemical modifications aimed at optimizing its pharmacological profile. For example, researchers have synthesized derivatives with enhanced potency and selectivity by introducing various functional groups at different positions on the cyclopentane ring or the bromophenyl moiety.

Clinical trials involving compounds derived from 1-(2-bromophenyl)cyclopentan-1-amine are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a viable candidate for further clinical development.

In addition to its therapeutic applications, 1-(2-bromophenyl)cyclopentan-1-amine has also found use in other areas of scientific research. For instance, it serves as a valuable tool in chemical biology studies aimed at elucidating the molecular mechanisms underlying various biological processes. Its ability to selectively interact with specific protein targets makes it an ideal probe for investigating protein function and interactions.

The environmental impact of 1-(2-bromophenyl)cyclopentan-1-amine is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper disposal practices should be followed to minimize any potential ecological risks associated with its use.

In conclusion, 1-(2-bromophenyl)cyclopentan-1-amine (CAS No. 1176042-51-5) is a versatile compound with a wide range of applications in both research and industry. Its unique structural features and biological activities make it a promising candidate for further exploration in various fields, including medicinal chemistry, drug discovery, and chemical biology. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, further solidifying its importance in the scientific community.